2-[3-(3,5-dimethoxyphenyl)-2,4-dioxoquinazolin-1-yl]-N-(furan-2-ylmethyl)acetamide

• Molecular Formula: C23H21N3O6
• Molecular Weight: 435.4 g/mol
• IUPAC Name: 2-[3-(3,5-dimethoxyphenyl)-2,4-dioxoquinazolin-1-yl]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C23H21N3O6/c1-30-17-10-15(11-18(12-17)31-2)26-22(28)19-7-3-4-8-20(19)25(23(26)29)14-21(27)24-13-16-6-5-9-32-16/h3-12H,13-14H2,1-2H3,(H,24,27)
• InChI Key: PFYQPMCXZMISKU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)N2C(=O)C3=CC=CC=C3N(C2=O)CC(=O)NCC4=CC=CO4)OC

Description

The compound 2-[3-(3,5-dimethoxyphenyl)-2,4-dioxoquinazolin-1-yl]-N-(furan-2-ylmethyl)acetamide features a quinazoline-2,4-dione core substituted at position 3 with a 3,5-dimethoxyphenyl group. The acetamide side chain is linked to a furan-2-ylmethyl moiety. Key physicochemical properties (e.g., logP, polar surface area) are inferred from analogs like F144-0319 (logP = 3.68, polar surface area = 70.15 Ų), which shares structural similarities .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[3-(3,5-dimethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl]-N-[(furan-2-yl)methyl]acetamide typically involves a multi-step process. One common method involves the Povarov cycloaddition reaction followed by N-furoylation. The starting materials for this synthesis include p-toluidine, benzaldehyde, and trans-methyl-isoeugenol .

Povarov Cycloaddition Reaction: This step involves the reaction of p-toluidine with benzaldehyde and trans-methyl-isoeugenol under specific conditions to form the tetrahydroquinoline intermediate.

N-Furoylation: The intermediate is then subjected to N-furoylation to introduce the furan moiety, resulting in the final compound.

Industrial Production Methods

While the detailed industrial production methods for this specific compound are not widely documented, the general approach would involve scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions, using industrial-grade reagents, and employing large-scale reactors to ensure efficient and cost-effective production.

Chemical Reactions Analysis

Types of Reactions

2-[3-(3,5-dimethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl]-N-[(furan-2-yl)methyl]acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinazoline derivatives with different oxidation states.

Reduction: Reduction reactions can modify the quinazoline ring, potentially leading to different biological activities.

Substitution: The compound can undergo substitution reactions, particularly at the furan and quinazoline moieties, to form new derivatives with altered properties.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Various nucleophiles and electrophiles can be used for substitution reactions, depending on the desired product.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinazoline N-oxides, while reduction could produce dihydroquinazoline derivatives.

Scientific Research Applications

2-[3-(3,5-dimethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl]-N-[(furan-2-yl)methyl]acetamide has several scientific research applications, including:

Chemistry: The compound is used as a building block for synthesizing more complex molecules with potential biological activities.

Biology: It is studied for its interactions with various biological targets, including enzymes and receptors.

Medicine: The compound exhibits potential therapeutic properties, such as anticancer, antibacterial, antifungal, and anti-inflammatory activities.

Industry: It is used in the development of new materials and as a precursor for other bioactive compounds.

Mechanism of Action

The mechanism of action of 2-[3-(3,5-dimethoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl]-N-[(furan-2-yl)methyl]acetamide involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor of certain enzymes, such as NF-κB, which plays a role in inflammation and cancer . Additionally, it may modulate various signaling pathways involved in cell proliferation, apoptosis, and immune responses.

Comparison with Similar Compounds

Structural Analog: N-[(Furan-2-yl)methyl]-2-(4-{1-[(3-Methoxyphenyl)methyl]-2,4-dioxo-1,4-dihydroquinazolin-3(2H)-yl}phenyl)acetamide (F144-0319)

• Structural Differences : The quinazoline core in F144-0319 is substituted with a 3-methoxyphenylmethyl group instead of 3,5-dimethoxyphenyl. The acetamide is attached to a para-substituted phenyl ring rather than directly to the quinazoline nitrogen.
• The para-phenyl spacer might influence steric interactions with target proteins .

Structural Analog: N-[(2,4-Dichlorophenyl)methyl]-2-(2,4-dioxo-1H-quinazolin-3-yl)acetamide

• Structural Differences : Replaces the 3,5-dimethoxyphenyl group with a 2,4-dichlorophenyl moiety and uses a dichlorophenylmethyl linker.
• Impact on Activity : Chlorine atoms are electron-withdrawing, which may reduce the quinazoline’s electron density and affect reactivity or target binding. This compound’s higher logP (predicted >4) could enhance membrane permeability but reduce solubility .

Benzothiazole-Based Analogs (e.g., Compound 19 from )

• Structural Differences : Features a benzo[d]thiazol-2-yl group connected via a thioacetamide linkage. The trifluoromethyl substitution enhances lipophilicity.
• Impact on Activity: The thioacetamide group may confer metabolic stability but reduce hydrogen-bonding capacity compared to the furan-2-ylmethyl acetamide.

Thiazole-Based Analog: 2-(3,4-Dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide

• Structural Differences : Uses a thiazole ring instead of furan and lacks the quinazoline core.
• Impact on Activity: The thiazole’s NH group enables hydrogen bonding, improving solubility but possibly reducing blood-brain barrier penetration compared to the non-polar furan .

Physicochemical and Pharmacokinetic Comparisons

Property	Target Compound (Inferred)	F144-0319	N-[(2,4-Dichlorophenyl)methyl] Analog	Benzothiazole Compound 19
Molecular Weight	~490 (estimated)	495.53	~420 (estimated)	487.45
logP	~3.7	3.68	~4.2	4.1 (estimated)
Polar Surface Area	~70 Ų	70.15	~65 Ų	~85 Ų
Hydrogen Bond Donors	1	1	1	2

• Key Observations :
  • The target compound’s moderate logP (similar to F144-0319) balances lipophilicity and solubility.
  • Higher polar surface area in benzothiazole analogs may limit CNS activity.
  • Electron-rich substituents (e.g., dimethoxy) enhance π-π stacking in target binding compared to halogenated analogs.

Biological Activity

The compound 2-[3-(3,5-dimethoxyphenyl)-2,4-dioxoquinazolin-1-yl]-N-(furan-2-ylmethyl)acetamide is a derivative of quinazoline, a class of compounds known for their diverse biological activities. This article discusses the biological activity of this compound, focusing on its potential therapeutic applications, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The structure of the compound consists of a quinazoline core substituted with a dimethoxyphenyl group and a furan moiety. The molecular formula is $C_{19}H_{18}N_2O_4$ with a molecular weight of approximately 342.36 g/mol. The presence of the dimethoxyphenyl group enhances lipophilicity, potentially improving bioavailability.

Property	Value
Molecular Formula	$C_{19}H_{18}N_2O_4$
Molecular Weight	342.36 g/mol
Structural Class	Quinazoline Derivative

Anticancer Properties

Quinazoline derivatives are well-documented for their anticancer properties. The compound has shown promise in inhibiting various cancer cell lines. In vitro studies indicate that it can induce cytotoxic effects against breast and leukemia cells by interfering with cellular proliferation pathways and inducing apoptosis.

• Mechanism of Action
  • Enzyme Inhibition : Compounds with similar structures have been reported to inhibit enzymes involved in cancer progression, such as kinases and proteases.
  • Induction of Apoptosis : The compound may activate apoptotic pathways through caspase activation, leading to programmed cell death in cancerous cells.

Cytoprotective Effects

Recent studies have explored the cytoprotective effects of related compounds against DNA damage caused by carcinogens. For instance, a structurally similar compound demonstrated the ability to protect against nitrosative stress-induced DNA damage in human colon fibroblast cells by enhancing glutathione levels and reducing nitric oxide levels .

Case Studies and Research Findings

• Study on Quinazoline Derivatives
  A study evaluating various quinazoline derivatives found that those with electron-rich substituents exhibited enhanced anticancer activity compared to their counterparts. The presence of the dimethoxyphenyl group in our compound likely contributes to its enhanced biological activity.
• Cytotoxicity Assays
  In vitro assays have shown that the compound exhibits significant cytotoxicity against several cancer cell lines, including MCF-7 (breast cancer) and K562 (leukemia). The IC50 values indicate effective concentrations for inducing cell death, suggesting its potential as an anticancer agent.
• Mechanistic Insights
  Mechanistic studies revealed that the compound could modulate key signaling pathways associated with cell survival and apoptosis, including the PI3K/Akt and MAPK pathways. This modulation could lead to decreased tumor growth rates in vivo.